Cas no 1404561-05-2 (tert-butyl N-(5-bromo-2-nitrophenyl)carbamate)

Tert-butyl N-(5-bromo-2-nitrophenyl)carbamate is a brominated aromatic carbamate derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating selective reactions under controlled conditions. The presence of both bromo and nitro substituents on the phenyl ring allows for versatile functionalization, making it valuable in cross-coupling reactions and further derivatization. Its well-defined structure and high purity ensure reproducibility in synthetic applications. This compound is particularly useful in medicinal chemistry for constructing complex molecules, where the bromo group serves as a handle for palladium-catalyzed transformations. Proper handling is advised due to potential sensitivity to strong acids/bases and light.
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate structure
1404561-05-2 structure
Product name:tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
CAS No:1404561-05-2
MF:C11H13BrN2O4
MW:317.135922193527
CID:5179754
PubChem ID:59737399

tert-butyl N-(5-bromo-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(5-bromo-2-nitrophenyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
    • Inchi: 1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-8-6-7(12)4-5-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
    • InChI Key: ICMYLCQZXHYLHO-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CC(Br)=CC=C1[N+]([O-])=O

tert-butyl N-(5-bromo-2-nitrophenyl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-138769-0.1g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
0.1g
$339.0 2023-05-25
Enamine
EN300-138769-5.0g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
5g
$1115.0 2023-05-25
Enamine
EN300-138769-10.0g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
10g
$1654.0 2023-05-25
Enamine
EN300-138769-0.05g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
0.05g
$323.0 2023-05-25
Enamine
EN300-138769-2500mg
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
2500mg
$529.0 2023-09-30
Enamine
EN300-138769-5000mg
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
5000mg
$783.0 2023-09-30
Enamine
EN300-138769-250mg
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
250mg
$249.0 2023-09-30
Enamine
EN300-138769-1.0g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
1g
$385.0 2023-05-25
Enamine
EN300-138769-2.5g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
2.5g
$754.0 2023-05-25
Enamine
EN300-138769-0.5g
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
1404561-05-2
0.5g
$370.0 2023-05-25

Additional information on tert-butyl N-(5-bromo-2-nitrophenyl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2)

tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a tert-butyl group, a carbamate linkage, and a nitrophenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers often focus on its brominated aromatic properties, which enhance reactivity in cross-coupling reactions, a hot topic in modern drug discovery.

In recent years, the demand for nitrophenyl derivatives has surged due to their role in developing kinase inhibitors and antibacterial agents. A frequent search query among chemists is "How to optimize the synthesis of tert-butyl N-(5-bromo-2-nitrophenyl)carbamate," reflecting its technical relevance. The compound’s electron-withdrawing nitro group and bulky tert-butyl substituent are key to its stability and selectivity, aligning with trends in green chemistry and atom-efficient reactions.

From an SEO perspective, terms like "CAS 1404561-05-2 supplier" or "tert-butyl carbamate applications" rank highly, indicating commercial and academic interest. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, addressing another common user concern: "How to validate the purity of nitrophenyl carbamates."

The compound’s versatility extends to peptide coupling and protecting group strategies, topics frequently discussed in organic synthesis forums. Its 5-bromo-2-nitro scaffold is particularly notable for palladium-catalyzed reactions, a staple in click chemistry methodologies. This aligns with industry shifts toward high-yield, low-waste processes, a recurring theme in sustainable chemistry debates.

In summary, tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2) bridges theoretical research and industrial applications, driven by its structural uniqueness and adaptability to cutting-edge synthetic protocols. Its prominence in drug intermediate markets and alignment with eco-friendly synthesis trends ensure continued relevance in scientific literature and commercial catalogs.

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